Cas no 89768-06-9 (2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester)

2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester structure
89768-06-9 structure
Product Name:2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
CAS No:89768-06-9
MF:C15H23NO6
MW:313.34622502327
CID:589665
PubChem ID:13258846
Update Time:2025-04-19

2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[2.2.1]heptane-2,3,3-tricarboxylic acid, triethyl ester
    • triethyl 3-azabicyclo[2.2.1]heptane-2,2,3-tricarboxylate
    • Triethyl 2-azabicyclo[2.2.1]heptane-2,3,3-tricarboxylate
    • DTXSID50532568
    • 89768-06-9
    • Inchi: 1S/C15H23NO6/c1-4-20-12(17)15(13(18)21-5-2)10-7-8-11(9-10)16(15)14(19)22-6-3/h10-11H,4-9H2,1-3H3
    • InChI Key: DRWFHGKWFVQYBZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)OCC)C2CCC(C2)N1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 313.15253745g/mol
  • Monoisotopic Mass: 313.15253745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 82.1Ų
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